Cas no 1464004-47-4 (5-bromo-6-nitroisobenzofuran-1(3H)-one)

• Product Name: 5-bromo-6-nitroisobenzofuran-1(3H)-one
• CAS No: 1464004-47-4
• MF: C₈H₄BrNO₄
• MW: 258.025661468506
• CID: 6793279
• PubChem ID: 18551204
• Update Time: 2025-06-22

5-bromo-6-nitroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1464004-47-4
• 5-bromo-6-nitroisobenzofuran-1(3H)-one
• F97311
• starbld0009053
• 5-bromo-6-nitro-1,3-dihydro-2-benzofuran-1-one
• MFCD27977396
• SCHEMBL6554371

• Inchi： 1S/C8H4BrNO4/c9-6-1-4-3-14-8(11)5(4)2-7(6)10(12)13/h1-2H,3H2
• InChI Key： IUGQBNIWBLXYRM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(=O)OCC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.93237g/mol
• Monoisotopic Mass: 256.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 5-bromo-6-nitroisobenzofuran-1(3H)-one

Introduction to 5-bromo-6-nitroisobenzofuran-1(3H)-one (CAS No. 1464004-47-4)

5-bromo-6-nitroisobenzofuran-1(3H)-one (CAS No. 1464004-47-4) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the isobenzofuranone class, which is characterized by a benzofuran core with additional functional groups that enhance its reactivity and biological relevance. The presence of both bromine and nitro substituents in its molecular structure makes it a valuable intermediate for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

The 5-bromo-6-nitroisobenzofuran-1(3H)-one molecule exhibits a unique combination of electronic and steric effects that influence its interactions with biological targets. The bromine atom, being an electron-withdrawing group, can modulate the reactivity of the adjacent nitro group, which is known for its strong oxidizing properties. This interplay between the two substituents can be exploited to design molecules with specific pharmacological profiles. For instance, the nitro group can be reduced to an amine, opening up possibilities for further functionalization and the introduction of new pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of isobenzofuranone derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 5-bromo-6-nitroisobenzofuran-1(3H)-one scaffold provides a versatile platform for such investigations due to its ability to undergo multiple chemical transformations while retaining its core structural integrity. This flexibility has made it a favorite among synthetic chemists and medicinal chemists alike.

One of the most compelling aspects of 5-bromo-6-nitroisobenzofuran-1(3H)-one is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. For example, studies have demonstrated that derivatives of this compound can inhibit lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators such as leukotrienes. By modulating the activity of these enzymes, 5-bromo-6-nitroisobenzofuran-1(3H)-one derivatives hold promise for developing treatments against chronic inflammatory diseases.

The incorporation of bromine and nitro groups into the isobenzofuranone core also enhances the compound's ability to interact with biological targets through various non-covalent interactions. These interactions include hydrogen bonding, pi-stacking, and electrostatic interactions, which are critical for drug-receptor binding affinity and specificity. The presence of these functional groups allows for fine-tuning of the molecule's electronic properties, enabling researchers to optimize its binding affinity and selectivity for specific biological targets.

Recent advances in computational chemistry have further facilitated the exploration of 5-bromo-6-nitroisobenzofuran-1(3H)-one's potential applications. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with various biological targets, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising lead structures that can be further optimized through rational drug design strategies.

The synthesis of 5-bromo-6-nitroisobenzofuran-1(3H)-one itself is a testament to the ingenuity of synthetic organic chemistry. The process typically involves multi-step reactions starting from readily available precursors such as o-hydroxybenzaldehyde or coumarin derivatives. The bromination step introduces the bromine atom at the desired position, while the nitration step selectively adds a nitro group to another position on the aromatic ring. These steps require careful optimization to ensure high yields and purity, which are crucial for subsequent biological evaluations.

In conclusion,5-bromo-6-nitroisobenzofuran-1(3H)-one (CAS No. 1464004-47-4) represents a fascinating molecule with significant potential in medicinal chemistry and chemical biology. Its unique structural features and reactivity make it an attractive scaffold for designing novel bioactive compounds with therapeutic applications. As research in this area continues to evolve,5-bromo-6-nitroisobenzofuran-1(3H)-one is likely to play an increasingly important role in drug discovery efforts aimed at addressing various human diseases.